Cas no 1492232-70-8 (1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-)

1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-, is a brominated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole core substituted with a 3-bromo-2-methylpropyl group at the 5-position and a methyl group at the 1-position, offering reactivity for further functionalization. The bromine moiety enhances its utility as an intermediate in cross-coupling reactions or nucleophilic substitutions. This compound may exhibit biological activity due to the triazole scaffold, which is known for its role in medicinal chemistry. Its stability and synthetic versatility make it a valuable building block for developing novel bioactive molecules. Proper handling is advised due to the reactive bromine substituent.

1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- structure

1492232-70-8 structure

Product Name:1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-

CAS No:1492232-70-8

MF:C₇H₁₂BrN₃

MW:218.09428024292

CID:5282582

Update Time:2025-10-29

1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-
- 5-(3-Bromo-2-methylpropyl)-1-methyl-1h-1,2,4-triazole
- Inchi： 1S/C7H12BrN3/c1-6(4-8)3-7-9-5-10-11(7)2/h5-6H,3-4H2,1-2H3
- InChI Key： KQAAVAJWIMXOSD-UHFFFAOYSA-N
- SMILES： N1(C)C(CC(C)CBr)=NC=N1

1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01044743-1g	5-(3-Bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95%	1g	￥5971.0	2023-04-10
Enamine	EN300-676742-0.05g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	0.05g	$1008.0	2025-03-12
Enamine	EN300-676742-0.1g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	0.1g	$1056.0	2025-03-12
Enamine	EN300-676742-0.25g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	0.25g	$1104.0	2025-03-12
Enamine	EN300-676742-0.5g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	0.5g	$1152.0	2025-03-12
Enamine	EN300-676742-1.0g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	1.0g	$1200.0	2025-03-12
Enamine	EN300-676742-2.5g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	2.5g	$2351.0	2025-03-12
Enamine	EN300-676742-5.0g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	5.0g	$3479.0	2025-03-12
Enamine	EN300-676742-10.0g	5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole	1492232-70-8	95.0%	10.0g	$5159.0	2025-03-12

1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-

Recent Advances in the Study of 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- (CAS: 1492232-70-8)

The compound 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- (CAS: 1492232-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1H-1,2,4-Triazole derivatives as versatile scaffolds in medicinal chemistry. The specific substitution pattern in 5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole confers distinct chemical properties that make it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the synthesis of this compound, achieving higher yields and purity.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymatic targets involved in inflammatory and oncogenic pathways. Notably, its interaction with bromodomain-containing proteins (BRDs) has been a focal point, given the critical role of BRDs in epigenetic regulation and disease progression. Preliminary data suggest that 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- exhibits selective binding affinity, making it a viable lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early-stage clinical trials are anticipated to evaluate its safety and efficacy in relevant disease models. The integration of computational modeling and high-throughput screening techniques has accelerated the identification of optimized derivatives with enhanced bioactivity and reduced off-target effects.

In conclusion, 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering multiple opportunities for therapeutic intervention. Continued research efforts are expected to elucidate its full potential and pave the way for its application in treating complex diseases.